2-methoxy-5-phenyl-3-furaldehyde

• IUPAC Name: 2-methoxy-5-phenylfuran-3-carbaldehyde
• InChI: InChI=1S/C12H10O3/c1-14-12-10(8-13)7-11(15-12)9-5-3-2-4-6-9/h2-8H,1H3
• InChI Key: PFRTYFPQERHEOC-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(O1)C2=CC=CC=C2)C=O
• Molecular Formula: C12H10O3
• Molecular Weight: 202.21 g/mol

Description

2-Methoxy-5-phenyl-3-furaldehyde is a chemical compound belonging to the class of organic compounds known as furan aldehydes. These compounds contain a furan ring with an aldehyde group attached to it. This compound, in particular, has a methoxy and a phenyl group as substituents, which influence its chemical behavior and properties.

Synthesis Analysis

The synthesis of compounds similar to 2-methoxy-5-phenyl-3-furaldehyde often involves reactions starting from furan aldehydes. For example, Secinti and SeÇen (2015) describe the synthesis of natural furan-cyclized diarylheptanoids starting from 2-furaldehyde, involving reactions like the Wittig reaction and subsequent transformations (Secinti & SeÇen, 2015).

Molecular Structure Analysis

The molecular structure of furan aldehydes like 2-methoxy-5-phenyl-3-furaldehyde can be analyzed using spectroscopic methods and theoretical calculations. For example, Ribeiro-Claro et al. (2002) examined the molecular structure of 2-methoxy-benzaldehyde, a related compound, using X-ray crystallography, vibrational spectroscopy, and ab initio calculations (Ribeiro-Claro, Drew, & Félix, 2002).

Chemical Reactions and Properties

Furan aldehydes participate in various chemical reactions due to the reactive aldehyde group and the aromatic furan ring. For instance, Abid et al. (1989) discuss the reactions of a furan aldehyde derivative, showing a range of reactions like halogenation and coordination to imino-nitrogen atoms (Abid et al., 1989).